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Abstract
This document provides a comprehensive technical overview of the natural product 4-Hydroxy-
1,10-secocadin-5-ene-1,10-dione, a sesquiterpenoid isolated from the leaves of Casearia

sylvestris.[1][2][3] This guide details its discovery, physicochemical properties, and the

experimental methodologies for its isolation and characterization. All available quantitative data

is presented in a structured format to facilitate analysis and comparison. This whitepaper is

intended to serve as a foundational resource for researchers investigating this compound for

potential applications in drug discovery and development.

Introduction
4-Hydroxy-1,10-secocadin-5-ene-1,10-dione is a sesquiterpenoid first reported in 2009.[1][3]

Natural products, particularly those from the plant kingdom, remain a vital source of novel

chemical scaffolds for drug discovery. Sesquiterpenoids, a class of C15 terpenoids, are known

to exhibit a wide range of biological activities. This document collates the currently available

scientific information on 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione to support further

research into its therapeutic potential.
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The discovery of 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione was the result of

phytochemical investigation of the plant species Casearia sylvestris.[1][2][3] The leaves of this

plant were collected, processed, and subjected to extraction and chromatographic separation,

leading to the isolation of this novel compound.

Experimental Workflow for Discovery
The logical workflow for the discovery and characterization of a novel natural product like 4-
Hydroxy-1,10-secocadin-5-ene-1,10-dione is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15590141?utm_src=pdf-body
https://www.chemfaces.com/natural/4-Hydroxy-1-10-secocadin-5-ene-1-10-dione-CFN96371.html
https://www.targetmol.com/compound/4-hydroxy-1%2C10-secocadin-5-ene-1%2C10-dione
https://www.biocrick.com/4-Hydroxy-1-10-secocadin-5-ene-1-10-dione-BCN6661.html
https://www.benchchem.com/product/b15590141?utm_src=pdf-body
https://www.benchchem.com/product/b15590141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for the Discovery of 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione

Plant Material Collection
(Leaves of Casearia sylvestris)

Drying and Pulverization

Solvent Extraction

Crude Extract

Chromatographic Separation
(e.g., Column Chromatography, HPLC)

Isolation of Pure Compound

Structure Elucidation
(NMR, MS, IR)

4-Hydroxy-1,10-secocadin-5-ene-1,10-dione

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and identification of natural products.
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Physicochemical Properties
A summary of the known physicochemical properties of 4-Hydroxy-1,10-secocadin-5-ene-
1,10-dione is presented in the table below.

Property Value

Chemical Name
4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-

oxoheptan-3-yl]cyclohex-2-en-1-one

CAS Number 226904-40-1[1]

Molecular Formula C15H24O3[3]

Molecular Weight 252.4 g/mol [3]

Appearance Oil[3]

Compound Type Sesquiterpenoid[3]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[1][3]

Experimental Protocols
The following sections detail the generalized experimental procedures for the isolation and

structural characterization of 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione, based on

standard practices in natural product chemistry. The definitive protocol is detailed in Fitoterapia

(2009).[1][3]

Plant Material and Extraction
Collection: The leaves of Casearia sylvestris were collected.

Preparation: The plant material was air-dried and ground to a fine powder.

Extraction: The powdered leaves were extracted with a suitable solvent (e.g., methanol or

ethanol) at room temperature. The solvent was then evaporated under reduced pressure to

yield a crude extract.
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Isolation and Purification
Initial Fractionation: The crude extract was subjected to column chromatography over silica

gel, eluting with a gradient of solvents (e.g., n-hexane and ethyl acetate) of increasing

polarity.

Fine Purification: Fractions containing the compound of interest were further purified by

preparative High-Performance Liquid Chromatography (HPLC) to yield pure 4-Hydroxy-
1,10-secocadin-5-ene-1,10-dione.

Structure Elucidation
The chemical structure of the isolated compound was determined using a combination of

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR spectra were recorded to determine the carbon skeleton and the placement of

protons and functional groups.

Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the

exact molecular weight and elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy was used to identify the presence of key

functional groups, such as hydroxyl (-OH) and carbonyl (C=O) groups.

Quantitative Data
The following table summarizes the available spectroscopic data for 4-Hydroxy-1,10-
secocadin-5-ene-1,10-dione.
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Data Type Key Features

¹³C NMR
A ¹³C NMR spectrum is available for this

compound[4]

¹H NMR Data not available in initial search results.

Mass Spec. Data not available in initial search results.

IR Spec. Data not available in initial search results.

Optical Rotation Data not available in initial search results.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the public domain regarding the biological

activity or the signaling pathways modulated by 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione.

The general class of sesquiterpenoids is known to possess a wide array of biological activities,

suggesting that this compound could be a candidate for future bioactivity screening.

Should future research elucidate a signaling pathway, a diagrammatic representation would be

warranted. For illustrative purposes, a hypothetical signaling pathway is depicted below.
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Hypothetical Signaling Pathway

Cellular Environment

4-Hydroxy-1,10-secocadin-
5-ene-1,10-dione
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Inhibition

Downstream Effector 1

Downstream Effector 2

Cellular Response
(e.g., Apoptosis)

Click to download full resolution via product page

Caption: An example of a potential signaling pathway diagram.

Conclusion
4-Hydroxy-1,10-secocadin-5-ene-1,10-dione is a structurally interesting sesquiterpenoid

isolated from Casearia sylvestris. This guide has summarized the available information on its

discovery and physicochemical properties. Further research is required to fully characterize its

spectroscopic properties, elucidate its biological activities, and explore its potential as a lead

compound in drug development. The detailed experimental protocols contained within the
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primary literature, particularly the 2009 Fitoterapia publication, are essential for any future work

on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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